![molecular formula C9H15NO4 B119428 Methyl (S)-(+)-2-Isocyanato-3-tert-butoxypropionate CAS No. 145080-94-0](/img/structure/B119428.png)
Methyl (S)-(+)-2-Isocyanato-3-tert-butoxypropionate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl (S)-(+)-2-Isocyanato-3-tert-butoxypropionate (M-TBP) is a chemical compound that has been studied for its potential applications in scientific research. This compound is an isocyanate, which is a class of organic compounds that are characterized by the presence of an isocyanate functional group. M-TBP has been studied for its potential use in the synthesis of various compounds and in the study of biochemical pathways. The aim of
Scientific Research Applications
Synthesis of Spirocyclopropanated Analogues
The compound has been utilized in the synthesis of spirocyclopropanated analogues of Iprodione, a process demonstrating its role in complex organic synthesis involving cyclopropanation and ring construction. The research outlines a methodology for converting Methyl 1-(tert-butoxycarbonylamino)cyclopropanecarboxylate into various analogues through a series of steps, highlighting its potential in creating bioactive compounds (Brackmann, Es-Sayed, & Meijere, 2005).
Methylation Techniques
Another study explored a safe and versatile method for the methylation of carbon centers adjacent to nitrogen or aryl rings, demonstrating the compound's relevance in pharmaceutical research for optimizing small-molecule properties. This technique, involving di-tert-butyl peroxide as an oxidant and methyl source, underscores the importance of precise methylation in drug development (Vasilopoulos, Krska, & Stahl, 2021).
Antioxidant Synthesis
The compound serves as a key raw material in the synthesis of antioxidants like antioxidant 1010 and 1076. Research focused on improving the yield of Methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate, an antioxidant, from traditional methods to newer approaches using KOH as a catalyst. This highlights its role in producing substances that protect against oxidative damage (Xiao-jian, 2010).
Bifunctional Frustrated Lewis Pairs
Utilizing the compound in reactions with carbon dioxide and other small molecules through bifunctional frustrated Lewis pairs for fixation, researchers have been able to create zwitterionic, bicyclic boraheterocycles. This study provides insights into carbon dioxide fixation and the synthesis of novel organic materials, demonstrating the compound's versatility in environmental and materials chemistry (Theuergarten, Schlösser, Schlüns, Freytag, Daniliuc, Jones, & Tamm, 2012).
properties
IUPAC Name |
methyl (2S)-2-isocyanato-3-[(2-methylpropan-2-yl)oxy]propanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO4/c1-9(2,3)14-5-7(10-6-11)8(12)13-4/h7H,5H2,1-4H3/t7-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMWNVZFZWRLTCL-ZETCQYMHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OCC(C(=O)OC)N=C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC[C@@H](C(=O)OC)N=C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50427086 |
Source
|
Record name | Methyl O-tert-butyl-N-(oxomethylidene)-L-serinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50427086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (S)-(+)-2-Isocyanato-3-tert-butoxypropionate | |
CAS RN |
145080-94-0 |
Source
|
Record name | Methyl O-tert-butyl-N-(oxomethylidene)-L-serinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50427086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl (S)-(+)-2-Isocyanato-3-tert-butoxypropionate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.